BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction to Ethylurea: A Foundational
Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ethylurea
CAS No.: 68258-82-2
Cat. No.: B7770185
Get Quote
. J

Ethylurea (CAS No. 625-52-5), with the molecular formula C3sHsN:z0, is a simple yet significant
mono-substituted urea derivative.[1][2] At room temperature, it presents as a white to beige
crystalline solid, often in a fine powder form, and is stable under normal environmental
conditions.[1][2][3] Its true value in the scientific community lies not in its complexity, but in its
versatility as a chemical intermediate. Possessing a reactive urea functional group attached to
an ethyl moiety, ethylurea serves as a crucial precursor and a source of both nitrogen and
carbonyl functionalities in the synthesis of a wide array of more complex molecules.[3][4][5]
This guide provides a comprehensive overview of its properties, synthesis, applications, and
safety protocols, tailored for professionals in research and development.

Core Physicochemical and Spectroscopic
Properties

Understanding the fundamental properties of a starting material is paramount for its effective
use in synthesis and other applications. Ethylurea is well-characterized, with its physical and
chemical data readily available. The polarity imparted by the urea group, combined with the
small size of the ethyl group, governs its solubility and reactivity.[1]
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ble 1: Key Physicochemical ies of Ethyl

Property Value Source(s)
CAS Number 625-52-5 [2][4][6]
Molecular Formula C3HsN20 [2][41[6]
Molecular Weight 88.11 g/mol (11141171
Appearance White to beige crystalline 1212
solid/powder
Melting Point 87-94 °C [4][6]
Boiling Point ~163 °C (rough estimate) [6][8]
Density ~1.0-1.2 g/cm3 [11181I9]
Flash Point 93 °C (200.1 °F) - closed cup [6][10]

Water Solubility

Soluble (e.g., 100 mg/mL)

[1]14]6]

Solubility in Organics

Soluble in methanol and

ethanol; soluble in acetone

[1]14]

pKa 14.39 + 0.46 (Predicted) [2][8]
RYECOJGRJDOGPP-

InChl Key [2][4]
UHFFFAOYSA-N

SMILES CCNC(N)=0 [4117]

Spectroscopic Profile

Analytical characterization is crucial for confirming the identity and purity of ethylurea.

Spectroscopic data is widely available in public databases.

e 1H NMR: The proton NMR spectrum is simple and characteristic. In a solvent like DMSO-ds,

one would expect to see signals corresponding to the ethyl group (a triplet and a quartet)

and exchangeable protons from the -NH and -NH2z groups.[11][12]

e 13C NMR: The carbon NMR spectrum provides confirmation of the three distinct carbon

environments in the molecule.[7]
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e Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion
peak corresponding to its molecular weight (88.11 g/mol ), along with characteristic
fragmentation patterns.[7][13]

e Infrared (IR) Spectroscopy: The IR spectrum will be dominated by strong absorptions
characteristic of the urea functional group, including N-H stretching and C=0 (amide | band)
stretching vibrations.[11]

Synthesis and Purification Protocols

The industrial production of ethylurea is a well-established process, valued for its efficiency
and scalability. The primary method involves the reaction of urea with ethylamine.

Industrial Synthesis Workflow

The common industrial synthesis involves heating urea and ethylamine, often in a solvent like
toluene, to drive the reaction.[6][9] The reaction proceeds via the displacement of one of the
amino groups of urea by ethylamine, with the evolution of ammonia as a byproduct.
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Caption: Major synthetic applications of Ethylurea.

o Pharmaceutical Intermediate: Ethylurea is a key starting material for the synthesis of various
pharmaceutical compounds. [2]It serves as a precursor for nitrosourea-based chemotherapy
agents like Carmustine and Lomustine, which are used in cancer treatment. [3][8]Its
structure is incorporated into these drugs to facilitate their biological activity.

o Agrochemicals: In agriculture, it is used to synthesize pesticides, herbicides, and fungicides.
[2][6]Notably, it is an environmental transformation product of the fungicide Cymoxanil. [7]
[9]It also has direct applications as a plant growth regulator, where it functions by inhibiting
the biosynthesis of gibberellins, which are hormones responsible for stem elongation. [2]This
action leads to more compact and controlled plant growth.

o Organic Synthesis: More broadly, it is employed as a source of nitrogen and a carbonyl
group in diverse organic reactions, making it a staple in synthetic chemistry laboratories. [3]

[4]

Safety, Handling, and Toxicology

While versatile, ethylurea must be handled with appropriate safety precautions. It is classified
as harmful and irritating.

Table 2: GHS Hazard and Safety Information
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Category Code(s) Statement(s) Source(s)

Hazard Codes Xn Harmful [2][6][8]

Harmful by inhalation,
Risk Statements R20/21/22 in contact with skin [2][6]

and if swallowed.

Irritating to the
R37 _ [2][6]
respiratory system.

Possible risk of
R68 , _ [2][6]
irreversible effects.

Safety Statements S22 Do not breathe dust. [2][6]

Avoid contact with
S24/25 ] [2][6]
skin and eyes.

Toxicological Profile

o Toxicity: It is considered mildly toxic by the parenteral route. [2][3]* Health Effects: Inhalation,
ingestion, or skin contact can be harmful. [6]It is an irritant to the respiratory system. [2][6]*
Chronic Exposure: There are reports of experimental reproductive effects and mutation data,
suggesting a possible risk of irreversible effects with exposure. [2][3]* Decomposition: When
heated to decomposition, ethylurea emits toxic fumes of nitrogen oxides (NOx). [2][3]

Handling and Storage Recommendations

o Personal Protective Equipment (PPE): Use appropriate PPE, including gloves, safety
glasses, and a dust mask (e.g., N95 type). [10]* Storage: Store in a cool, dry place in a
tightly sealed container at room temperature. [4][8]It should be kept away from incompatible
substances such as strong oxidizing agents. [4]

Conclusion

Ethylurea (CAS 625-52-5) is a cornerstone intermediate in modern organic synthesis. Its
straightforward structure, reliable synthesis, and versatile reactivity make it an indispensable
tool for researchers and drug development professionals. A thorough understanding of its
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physicochemical properties, synthetic pathways, and safety protocols is essential for leveraging
its full potential in the creation of novel pharmaceuticals, advanced agrochemicals, and other
valuable biologically active compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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